Cas no 20503-68-8 (2-(Butylamino)-4,5-diphenyloxazole)

• Product Name: 2-(Butylamino)-4,5-diphenyloxazole
• CAS No: 20503-68-8
• MF: C₁₉H₂₀N₂O
• MW: 292.374904632568
• CID: 909887
• PubChem ID: 88567
• Update Time: 2025-04-19

2-(Butylamino)-4,5-diphenyloxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Butylamino)-4,5-diphenyloxazole
• N-Butyl-4,5-diphenyl-1,3-oxazol-2-amine
• 2-oxazolamine, N-butyl-4,5-diphenyl-
• BRN 1003368
• 20503-68-8
• Oxazole, 2-(butylamino)-4,5-diphenyl-
• DB-312813
• DTXSID40174496

• Inchi： 1S/C19H20N2O/c1-2-3-14-20-19-21-17(15-10-6-4-7-11-15)18(22-19)16-12-8-5-9-13-16/h4-13H,2-3,14H2,1H3,(H,20,21)
• InChI Key： PDFSHRXXDIDWFW-UHFFFAOYSA-N
• SMILES： O1C(=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)NCCCC

Computed Properties

• Exact Mass: 292.1577
• Monoisotopic Mass: 292.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06